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1,9-Nonanediol,

dimethanesulfonate

Cat. No.: B1618089 Get Quote

Essential Safety and Handling Guide for 1,9-
Nonanediol, dimethanesulfonate
Disclaimer: A specific Safety Data Sheet (SDS) for 1,9-Nonanediol, dimethanesulfonate is

not readily available. The following guidance is a composite based on the known properties of

the parent compound, 1,9-Nonanediol, and the general hazards associated with sulfonate

esters. Sulfonate esters are a class of compounds that can be potent alkylating agents, which

are often toxic, mutagenic, and/or carcinogenic.[1] Therefore, it is imperative to handle this

compound with a high degree of caution, assuming it to be more hazardous than its parent diol.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,9-Nonanediol,
dimethanesulfonate.

Immediate Safety Precautions: A Conservative
Approach
Given the presence of the dimethanesulfonate groups, this compound should be treated as a

potential alkylating agent.[2][3][4] Alkylating agents are reactive compounds that can covalently

bind to biological molecules like DNA, leading to potential mutagenic and carcinogenic effects.

[1][3] Therefore, engineering controls, personal protective equipment, and handling procedures

should be based on this higher potential hazard.
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Engineering Controls:

Fume Hood: All work with 1,9-Nonanediol, dimethanesulfonate should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5][6]

Ventilation: Ensure the laboratory has good general ventilation.[5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is critical to prevent skin

and eye contact, and inhalation.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[5][7][8]

Protects against splashes and

potential projectiles. A face

shield offers a broader range

of protection for the entire

face.

Skin Protection

   Gloves

Chemical-resistant gloves

(e.g., Nitrile rubber).[5] Inspect

gloves for any damage before

use.[6]

Provides a barrier against skin

contact. Given the potential for

alkylating properties, glove

integrity is paramount.

   Lab Coat/Apron
A chemical-resistant lab coat

or apron.[5][8]

Protects the body and

personal clothing from

contamination.

   Footwear Closed-toe shoes.[9] Protects feet from spills.

Respiratory Protection

Generally not required if work

is performed in a fume hood. If

there is a risk of aerosol

generation outside of a fume

hood, a respirator may be

necessary.[5][9]

Minimizes the risk of inhaling

hazardous particles or vapors.
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Handling and Storage:

Avoid contact with skin and eyes.[10]

Avoid the formation of dust and aerosols.

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly sealed.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill Management: In the event of a spill, follow a structured response to ensure safety and

proper cleanup.
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Immediate Actions

Cleanup Procedure

Post-Cleanup

Alert Personnel & Evacuate Area

Assess Spill Severity

If safe to do so

Don Appropriate PPE

If spill is manageable

Contain the Spill with Absorbent Material

Collect Material with Spark-Proof Tools

Decontaminate Spill Area

Package Waste for Hazardous Disposal

Report the Incident

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill.
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Disposal Plan: Due to the potential hazards of sulfonate esters, 1,9-Nonanediol,
dimethanesulfonate and any contaminated materials should be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Dispose of the waste through a licensed hazardous waste contractor.[11] Do not dispose of it

down the drain or in regular trash.[10]

Quantitative Data (for 1,9-Nonanediol - Parent
Compound)
The following data is for the parent compound, 1,9-Nonanediol, and should be used with the

understanding that the dimethanesulfonate ester may have different properties.

Property Value

Molecular Formula C9H20O2

Molecular Weight 160.26 g/mol

Melting Point 44 - 48 °C

Boiling Point 177 °C @ 15 mmHg

Flash Point > 162 °C

Autoignition Temperature 280 °C

Source: Fisher Scientific Safety Data Sheet for 1,9-Nonanediol

Experimental Protocols Referenced
This document does not cite specific experimental protocols but rather synthesizes safety

information from material safety data sheets and general chemical safety literature. The

handling and disposal procedures are based on standard laboratory practices for potentially

hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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